Cas no 1805088-50-9 (5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-methanol)

• Product Name: 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-methanol
• CAS No: 1805088-50-9
• MF: C₈H₈BrF₂NO₂
• MW: 268.055428504944
• CID: 4890822
• Update Time: 2025-05-21

5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-methanol

• Inchi： 1S/C8H8BrF2NO2/c9-1-4-2-12-8(14)6(7(10)11)5(4)3-13/h2,7,13H,1,3H2,(H,12,14)
• InChI Key： LZNKZTXAHNNJOT-UHFFFAOYSA-N
• SMILES： BrCC1=CNC(C(C(F)F)=C1CO)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: -0.4
• Topological Polar Surface Area: 49.3

Additional information on 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-methanol

Research Brief on 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-methanol (CAS: 1805088-50-9)

The compound 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-methanol (CAS: 1805088-50-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-methanol as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its bromomethyl and difluoromethyl groups make it a valuable building block for the development of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of this compound via a multi-step process involving selective functionalization of the pyridine core.

In terms of biological activity, preliminary in vitro assays have shown that 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-methanol exhibits moderate inhibitory effects against certain kinases and proteases. These findings suggest its potential as a lead compound for the development of targeted therapies in oncology and inflammatory diseases. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological properties.

The stability and reactivity of 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-methanol have also been investigated in recent pharmacokinetic studies. Researchers have noted its relatively high metabolic stability in liver microsomes, which is a promising attribute for drug development. However, challenges remain in improving its solubility and bioavailability, which are critical for in vivo applications.

In conclusion, 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-methanol represents a promising scaffold for medicinal chemistry research. Its unique chemical properties and preliminary biological activities warrant further investigation to fully exploit its therapeutic potential. Future studies should focus on structure-activity relationship (SAR) optimization and in vivo efficacy evaluations to advance this compound towards clinical development.